Cas no 1396814-35-9 (1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea
• CAS No: 1396814-35-9
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6361504
• PubChem ID: 71787651
• Update Time: 2025-06-07

1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea
• Urea, N-1,3-benzodioxol-5-yl-N'-(3-hydroxy-4,4-dimethylpentyl)-
• 1-(1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea
• VU0535253-1
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea
• AKOS024536564
• 1396814-35-9
• F6190-0970

• Inchi： 1S/C15H22N2O4/c1-15(2,3)13(18)6-7-16-14(19)17-10-4-5-11-12(8-10)21-9-20-11/h4-5,8,13,18H,6-7,9H2,1-3H3,(H2,16,17,19)
• InChI Key： CGDAJCSBXWDFDB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCCC(O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 424.3±45.0 °C(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea

Comprehensive Overview of 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea (CAS No. 1396814-35-9)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea, identified by its CAS No. 1396814-35-9, is a specialized urea derivative with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the benzodioxole moiety and the hydroxy-dimethylpentyl side chain contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for urea-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea stands out due to its potential bioactivity, particularly in targeting specific enzymes or receptors. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy and selectivity. This compound's CAS No. 1396814-35-9 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The benzodioxole group in 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea is known for its ability to enhance metabolic stability and bioavailability, a critical factor in drug design. Coupled with the hydroxy-dimethylpentyl chain, this compound exhibits a balanced lipophilicity, which is advantageous for crossing biological membranes. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with improved pharmacokinetic profiles.

Another area of interest is the compound's potential role in neuropharmacology. The benzodioxole scaffold is often associated with central nervous system (CNS) activity, prompting investigations into its effects on neurotransmitter systems. While CAS No. 1396814-35-9 is not yet widely commercialized, its structural features suggest promise for applications in neurological disorders, a hot topic in modern medicine.

From a synthetic chemistry perspective, 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea presents an intriguing challenge. The incorporation of the hydroxy-dimethylpentyl group requires precise control over reaction conditions to avoid side products. This complexity has led to the development of innovative synthetic methodologies, which are often discussed in peer-reviewed journals and patent filings.

Environmental and sustainability considerations are also shaping the discourse around this compound. As the pharmaceutical industry moves toward green chemistry, researchers are exploring eco-friendly routes to synthesize urea derivatives like CAS No. 1396814-35-9. This aligns with broader societal concerns about reducing the environmental footprint of chemical manufacturing.

In summary, 1-(2H-1,3-benzodioxol-5-yl)-3-(3-hydroxy-4,4-dimethylpentyl)urea (CAS No. 1396814-35-9) represents a compelling area of study at the intersection of chemistry, biology, and medicine. Its unique structure, combined with emerging applications, positions it as a valuable candidate for future research and development efforts.